![molecular formula C16H19F6N3O4 B3134609 N-[2-(dimethylcarbamoylamino)ethyl]-2,5-bis(2,2,2-trifluoroethoxy)benzamide CAS No. 400081-62-1](/img/structure/B3134609.png)
N-[2-(dimethylcarbamoylamino)ethyl]-2,5-bis(2,2,2-trifluoroethoxy)benzamide
Overview
Description
N-[2-(dimethylcarbamoylamino)ethyl]-2,5-bis(2,2,2-trifluoroethoxy)benzamide, also known as DMTFE, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. DMTFE is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 575.6 g/mol.
Scientific Research Applications
Synthesis and Potential as an Antiarrhythmic Agent
The compound N-[2-(dimethylcarbamoylamino)ethyl]-2,5-bis(2,2,2-trifluoroethoxy)benzamide has been studied primarily for its antiarrhythmic properties. It is a derivative of benzamides characterized by trifluoroethoxy ring substituents and a heterocyclic amide side chain. These derivatives have been prepared and evaluated for oral antiarrhythmic activity in mice, showing potent effects. Notably, the basicity of the amine nitrogen and the nature of the link between the heterocycle and the amide nitrogen significantly influence the antiarrhythmic activity. One specific compound from this group, flecainide acetate, was extensively studied and advanced to clinical trials as an antiarrhythmic agent (Banitt, Bronn, Coyne, & Schmid, 1977), (Banitt, Coyne, Schmid, & Mendel, 1975).
Radiopharmaceutical Applications
The compound's derivative, flecainide acetate, labeled with carbon-14, was synthesized for metabolic studies, indicating its potential use in radiopharmaceutical applications. The radiochemically pure flecainide-14C acetate synthesized could be significant for tracing and understanding the metabolism of this antiarrhythmic agent (Banitt & Conard, 1981).
Melanoma Cytotoxicity
Derivatives of benzamides, including compounds structurally related to N-[2-(dimethylcarbamoylamino)ethyl]-2,5-bis(2,2,2-trifluoroethoxy)benzamide, have been found to exhibit selective cytotoxicity against melanotic melanoma. These derivatives, particularly when conjugated with alkylating cytostatics, have shown potential for targeted drug delivery, significantly enhancing the efficacy of melanoma treatments. This suggests potential applications in cancer therapy, especially concerning targeted drug delivery systems for melanoma treatment (Wolf et al., 2004).
properties
IUPAC Name |
N-[2-(dimethylcarbamoylamino)ethyl]-2,5-bis(2,2,2-trifluoroethoxy)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19F6N3O4/c1-25(2)14(27)24-6-5-23-13(26)11-7-10(28-8-15(17,18)19)3-4-12(11)29-9-16(20,21)22/h3-4,7H,5-6,8-9H2,1-2H3,(H,23,26)(H,24,27) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUAZMWPTQLFYFD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)NCCNC(=O)C1=C(C=CC(=C1)OCC(F)(F)F)OCC(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19F6N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501130180 | |
Record name | N-[2-[[(Dimethylamino)carbonyl]amino]ethyl]-2,5-bis(2,2,2-trifluoroethoxy)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501130180 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
431.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(dimethylcarbamoylamino)ethyl]-2,5-bis(2,2,2-trifluoroethoxy)benzamide | |
CAS RN |
400081-62-1 | |
Record name | N-[2-[[(Dimethylamino)carbonyl]amino]ethyl]-2,5-bis(2,2,2-trifluoroethoxy)benzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=400081-62-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[2-[[(Dimethylamino)carbonyl]amino]ethyl]-2,5-bis(2,2,2-trifluoroethoxy)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501130180 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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